![molecular formula C13H18O2 B1293412 4-Hexylbenzoic acid CAS No. 21643-38-9](/img/structure/B1293412.png)
4-Hexylbenzoic acid
Overview
Description
4-Hexylbenzoic acid is a compound that exhibits a nematic mesophase upon melting. Its molecular structure consists of two almost planar fragments: a benzene ring, π-conjugated with the carboxyl group, and a planar zigzag aliphatic fragment. In the crystal form, the compound contains three crystallographically independent molecules. One of these molecules forms centrosymmetric dimers through pairs of hydrogen bonds between carboxyl groups, while the other two are linked via hydrogen bonds. The dimers are packed into pseudostacks with a nonparallel arrangement of conjugated fragments, which is indicative of efficient π-stacking interaction. This unique arrangement is associated with the formation of the nematic mesophase in this compound .
Synthesis Analysis
The synthesis of related poly(para-phenylene) derivatives, which are structurally similar to this compound, has been achieved through palladium-catalyzed coupling reactions. For instance, the synthesis of poly(para-2,5-di-n-hexylphenylene) involves the coupling of 4-bromo-2,5-di-n-hexylbenzeneboronic acid, yielding products with high degrees of polymerization and solubility. These products have been characterized using various techniques such as NMR, GPC, and osmometry .
Molecular Structure Analysis
The molecular structure of this compound has been determined through crystallography. The structure reveals that the compound's molecular skeleton is composed of two almost planar fragments, with the benzene ring π-conjugated with the carboxyl group. The aliphatic fragment exhibits a planar zigzag configuration. The crystal structure also shows that the dimers formed by hydrogen bonds are packed into pseudostacks, which lack a parallel arrangement and do not exhibit good mutual projecting of benzene rings, correlating with the nematic mesophase behavior .
Chemical Reactions Analysis
Although there is no direct information on the chemical reactions specifically involving this compound, related compounds such as 4-hydroxybenzoic acid derivatives have been synthesized using Escherichia coli. These derivatives, including 4-hydroxybenzoic acid itself, have been produced from chorismate, a substrate from the shikimate pathway in E. coli. The synthesis involves the overexpression of specific genes to increase yields of the desired products .
Physical and Chemical Properties Analysis
The thermal and optical properties of this compound have been studied in the context of its mixtures with 4-hexyl-4'-biphenylcarbonitrile. Binary mixtures of these compounds exhibit both nematic and smectic phases, with the smectic phase not observed in the pure components. The phase transition temperatures, enthalpy changes, and thermal span of the binary mixtures are influenced by the mixture ratio. The nematic range and phase transition temperatures increase with the heating rate, indicating that the reorientation of the molecules during phase transitions is orderly .
Scientific Research Applications
Molecular and Crystal Structure
4-Hexylbenzoic acid (C6H13-C6H4-COOH) exhibits a unique crystal structure that forms a nematic mesophase upon melting. This structure is composed of two almost planar fragments: a benzene ring, π-conjugated with the carboxyl group and a planar zigzag aliphatic fragment. One of the molecular forms in the crystal creates centrosymmetric dimers via hydrogen bonds, impacting the packing into pseudostacks with a nonparallel arrangement of conjugated fragments. This structure is significant for understanding efficient π-stacking interaction and the design of mesophases (Kuz’mina et al., 2010).
Terahertz Spectroscopy
The terahertz (THz) spectrum of this compound is characterized by distinct absorption bands. This compound exhibits seven absorption peaks in the low-frequency range at room temperature, as revealed by Fourier-transform infrared spectroscopy (FTIR) measurements. The correspondence between the experimental results and the theoretical model expands the potential uses of FTIR in determining low-frequency THz spectra of materials, including this compound (Lepodise & Pheko-Ofitlhile, 2022).
Liquid Crystal Research
This compound plays a crucial role in the study of liquid crystals. Its thermal and mesomorphic properties have been extensively researched, particularly in ternary mixtures with other hydrogen-bonded nematic liquid crystals. Studies using differential scanning calorimetry (DSC) and polarized optic microscopy (POM) have revealed that this compound mixtures display liquid crystalline properties with phase transitions affected by mixture ratios and heating rates. These findings are valuable for understanding the behavior of liquid crystals in various applications (Okumuş & Özğan, 2014; Okumuş, 2015).
NMR Studies
Nuclear magnetic resonance (NMR) studies have shed light on the molecular orientation and dynamics of this compound in liquid crystal phases. Research using 13C and 2H NMR has explored the dynamics and orientation of dimers, especially in the nematic phases, revealing insights into the intermolecular interaction energy and the reorientation of molecules during phase transitions (Suzuki et al., 2010).
Safety and Hazards
Mechanism of Action
Target of Action
4-Hexylbenzoic acid (HBA) has been identified as a substrate of CYP102A1 , a medium- to long-chain fatty acid hydroxylase . This enzyme is known for its ability to accept a wide range of non-natural substrates .
Mode of Action
HBA interacts with CYP102A1 in the active site of the enzyme . The binding affinity (Kd) of HBA to CYP102A1 is approximately 2.6 ± 0.1 μM . The interaction between HBA and CYP102A1 leads to the consumption of NADPH, a crucial cofactor in many biochemical reactions .
Biochemical Pathways
Upon interaction with CYP102A1, HBA undergoes hydroxylation . Specifically, HBA is converted into ω−1- and ω−2-hydroxyhexylbenzoic acid . This conversion is part of the broader metabolic pathway involving CYP102A1, which is known for its role in the hydroxylation of medium- to long-chain saturated fatty acids .
Pharmacokinetics
The pharmacokinetics of HBA involve its conversion into hydroxylated products. During whole-cell biotransformations, 86% conversion of 5 mM HBA was observed, producing 3.8 mM ω−2- and 0.5 mM ω−1-hydroxyhexylbenzoic acid in 4 hours . This suggests that HBA has a high bioavailability when metabolized by cells expressing CYP102A1 .
Result of Action
The hydroxylation of HBA results in the formation of ω−1- and ω−2-hydroxyhexylbenzoic acid . These hydroxylated products are the direct molecular effects of HBA’s action. On a cellular level, the conversion of HBA can impact various metabolic processes due to the role of CYP102A1 in fatty acid metabolism .
Action Environment
The action of HBA is influenced by the presence of CYP102A1, indicating that the cellular environment plays a crucial role in its efficacy . Furthermore, the stability of HBA and its resulting products may be affected by various environmental factors such as pH, temperature, and the presence of other metabolites.
properties
IUPAC Name |
4-hexylbenzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18O2/c1-2-3-4-5-6-11-7-9-12(10-8-11)13(14)15/h7-10H,2-6H2,1H3,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CPEPWESLFZVUEP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCC1=CC=C(C=C1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7066720 | |
Record name | Benzoic acid, 4-hexyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7066720 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
21643-38-9 | |
Record name | 4-Hexylbenzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=21643-38-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Hexylbenzoic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0021643389 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Hexylbenzoic acid | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=172887 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Benzoic acid, 4-hexyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Benzoic acid, 4-hexyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7066720 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-hexylbenzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.040.431 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 4-HEXYLBENZOIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/VF567YY01P | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.